N-(4-{[(cyclohexylamino)carbonyl]amino}phenyl)-2-methylpropanamide

• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: N-[4-(cyclohexylcarbamoylamino)phenyl]-2-methylpropanamide
• InChI: InChI=1S/C17H25N3O2/c1-12(2)16(21)18-14-8-10-15(11-9-14)20-17(22)19-13-6-4-3-5-7-13/h8-13H,3-7H2,1-2H3,(H,18,21)(H2,19,20,22)
• InChI Key: SHLJQXSOPYTTGK-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)NC2CCCCC2

Description

N-(4-{[(cyclohexylamino)carbonyl]amino}phenyl)-2-methylpropanamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase. This compound has been extensively studied for its potential therapeutic applications in the treatment of a range of neurological and psychiatric disorders.

Mechanism of Action

N-(4-{[(cyclohexylamino)carbonyl]amino}phenyl)-2-methylpropanamide works by inhibiting the activity of GABA aminotransferase, which leads to increased levels of GABA in the brain. GABA is a neurotransmitter that plays a key role in the regulation of neuronal activity, and increased levels of GABA have been shown to have a range of therapeutic effects in the treatment of neurological and psychiatric disorders.
Biochemical and Physiological Effects:
Research has shown that N-(4-{[(cyclohexylamino)carbonyl]amino}phenyl)-2-methylpropanamide has a range of biochemical and physiological effects in the brain. These include increased levels of GABA, changes in the activity of other neurotransmitters, and alterations in the expression of genes involved in neuronal function and plasticity.

Advantages and Limitations for Lab Experiments

One of the key advantages of N-(4-{[(cyclohexylamino)carbonyl]amino}phenyl)-2-methylpropanamide is its high potency and selectivity for GABA aminotransferase, which makes it a valuable tool for studying the role of GABA in the brain. However, the compound has some limitations in terms of its solubility and stability, which can make it challenging to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on N-(4-{[(cyclohexylamino)carbonyl]amino}phenyl)-2-methylpropanamide. These include further studies on the compound's mechanism of action, as well as its potential therapeutic applications in the treatment of a range of neurological and psychiatric disorders. Other areas of interest include the development of new analogs and derivatives of N-(4-{[(cyclohexylamino)carbonyl]amino}phenyl)-2-methylpropanamide, as well as the exploration of new drug delivery methods to improve its efficacy and bioavailability.

Synthesis Methods

The synthesis of N-(4-{[(cyclohexylamino)carbonyl]amino}phenyl)-2-methylpropanamide involves a series of chemical reactions starting from commercially available starting materials. The process involves the use of various reagents and solvents, and requires careful control of reaction conditions to ensure high yield and purity of the final product.

Scientific Research Applications

N-(4-{[(cyclohexylamino)carbonyl]amino}phenyl)-2-methylpropanamide has been widely studied for its potential therapeutic applications in the treatment of a range of neurological and psychiatric disorders. Research has shown that N-(4-{[(cyclohexylamino)carbonyl]amino}phenyl)-2-methylpropanamide is a highly potent and selective inhibitor of GABA aminotransferase, which plays a key role in the regulation of GABA levels in the brain.